Receptor tyrosine-protein kinase erbB-2 (369-377)

• sequence: KIFGSLAFL
• source: Homo sapiens (human)
• synonym: Receptor tyrosine-protein kinase erbB-2 (369-377)

Description

Receptor tyrosine-protein kinase erbB-2

Scientific Research Applications

1. Cancer Immunotherapy Applications

• ErbB2 protein is overexpressed in various cancers (breast, ovary, stomach, kidney, colon, lung) and is a candidate antigen for targeted cancer immunotherapy. A study demonstrated the generation of potent CD8(+) T cells with specificity for the ErbB2(369-377) peptide, indicating potential applications in the adoptive immunotherapy of ErbB2-expressing malignancies (Lanitis et al., 2014).

2. Role in Cancer Development and Therapeutics

• Receptor tyrosine kinases, including ErbB2, are crucial in many types of human tumors. Their aberrant activation contributes to cancer development. They have been intensely studied to understand their roles in cancer biology and as therapeutic targets (Hynes, 2005).
• Another study emphasizes the importance of ErbB receptors in tumor etiology and progression, and their significance as clinical targets, particularly highlighting the molecular mechanisms underlying response to ErbB-targeted therapies (Hynes & Lane, 2005).

3. Signaling Mechanisms and Cellular Responses

• ErbB-4, a related receptor tyrosine kinase, plays a role in cell proliferation and differentiation. Its cleavage by γ-secretase after ligand binding or activation leads to signaling mechanisms affecting cellular responses (Ni et al., 2001).
• The ErbB signaling network, through receptor heterodimerization, integrates extracellular stimuli with internal signal transduction pathways, impacting cellular response in development, proliferation, and differentiation (Olayioye et al., 2000).

4. Therapeutic Targeting and Disease Implications

• ErbB receptors, including ErbB2, are central in many biological processes and diseases, including cancer and non-cancerous conditions like schizophrenia and hypertension. Targeting these receptors is critical for therapeutic interventions (Linggi & Carpenter, 2006).

5. Potential for New Therapeutic Approaches

• ErbB receptors and ligands have been identified as suitable targets for novel therapeutic approaches in carcinomas, exemplified by the development and clinical application of compounds like trastuzumab for metastatic breast cancer (Normanno et al., 2003).